Cas no 866040-32-6 ((1-CHLORONAPHTHO[2,1-B]THIOPHEN-2-YL)[4-(4-METHOXYPHENYL)PIPERAZINO]METHANONE)

• Product Name: (1-CHLORONAPHTHO[2,1-B]THIOPHEN-2-YL)[4-(4-METHOXYPHENYL)PIPERAZINO]METHANONE
• CAS No: 866040-32-6
• MF: C₂₄H₂₁ClN₂O₂S
• MW: 436.953743696213
• CID: 5232710
• Update Time: 2025-06-10

(1-CHLORONAPHTHO[2,1-B]THIOPHEN-2-YL)[4-(4-METHOXYPHENYL)PIPERAZINO]METHANONE Chemical and Physical Properties

Names and Identifiers

• (1-CHLORONAPHTHO[2,1-B]THIOPHEN-2-YL)[4-(4-METHOXYPHENYL)PIPERAZINO]METHANONE
• 1-{1-chloronaphtho[2,1-b]thiophene-2-carbonyl}-4-(4-methoxyphenyl)piperazine

• Inchi： 1S/C24H21ClN2O2S/c1-29-18-9-7-17(8-10-18)26-12-14-27(15-13-26)24(28)23-22(25)21-19-5-3-2-4-16(19)6-11-20(21)30-23/h2-11H,12-15H2,1H3
• InChI Key： MNYNMHFSOYQOQK-UHFFFAOYSA-N
• SMILES： COC1C=CC(N2CCN(C(C3SC4C=CC5C(C=4C=3Cl)=CC=CC=5)=O)CC2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes

Additional information on (1-CHLORONAPHTHO[2,1-B]THIOPHEN-2-YL)[4-(4-METHOXYPHENYL)PIPERAZINO]METHANONE

Compound CAS No. 866040-32-6: (1-Chloronaphtho[2,1-b]thiophen-2-yl)[4-(4-methoxyphenyl)piperazino]methanone

The compound with CAS No. 866040-32-6, known as (1-Chloronaphtho[2,1-b]thiophen-2-yl)[4-(4-methoxyphenyl)piperazino]methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthothiophene moiety with a piperazine ring and a methanone group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of naphthothiophene derivatives in modulating cellular signaling pathways. The chloro-substituted naphthothiophene moiety in this compound has been shown to exhibit remarkable electronic properties, which are critical for its interaction with biological targets. Researchers have demonstrated that this structure can effectively inhibit key enzymes involved in inflammatory processes, making it a potential lead compound for anti-inflammatory drug development.

The piperazine ring in the molecule plays a pivotal role in enhancing its pharmacokinetic properties. Piperazine is known for its ability to improve drug solubility and bioavailability, which are essential factors for successful drug delivery. Moreover, the 4-methoxyphenyl substituent on the piperazine ring contributes to the molecule's stability and selectivity. This substitution pattern has been optimized through computational chemistry techniques, ensuring that the compound exhibits minimal off-target effects.

One of the most exciting developments involving this compound is its application in two-dimensional materials research. The naphthothiophene core has been identified as a building block for constructing graphene-like structures with enhanced electronic properties. These materials hold promise for revolutionizing electronics, energy storage, and sensing technologies. Recent experiments have shown that films synthesized using this compound exhibit superior conductivity and mechanical stability compared to traditional materials.

In addition to its material science applications, this compound has also been explored for its potential in cancer therapy. Preclinical studies have revealed that it can selectively target cancer cells by inhibiting the activity of specific oncogenic kinases. The methanone group in the molecule has been implicated in mediating these interactions, suggesting that it could serve as a scaffold for developing more potent anticancer agents.

The synthesis of (1-Chloronaphtho[2,1-b]thiophen-2-yl)[4-(4-methoxyphenyl)piperazino]methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthothiophene ring through sulfur-mediated cyclization and the subsequent functionalization with piperazine and methanone groups. This synthesis pathway has been refined to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradability of this compound. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential ecological impact. This property is particularly important for ensuring sustainable use of such compounds in pharmaceutical and material applications.

In conclusion, CAS No. 866040-32-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for addressing some of today's most pressing challenges in medicine and technology.